Cas no 105409-83-4 (1-Propylpiperidin-4-ol)

• Product Name: 1-Propylpiperidin-4-ol
• CAS No: 105409-83-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 1153063
• PubChem ID: 13665269
• Update Time: 2025-10-29

1-Propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-propyl-
• 1-propyl-4-hydroxypiperidine
• 1-propylpiperidin-4-ol
• 1-Propyl-4-piperidinol
• DTXSID00546155
• EN300-54930
• CS-0251502
• G56671
• Z197264630
• 4-hydroxy-N-propylpiperidine
• BUGNITMKWYOPCU-UHFFFAOYSA-N
• SCHEMBL257074
• CHEMBL4519725
• 105409-83-4
• DB-312357
• AKOS000249685
• 1-Propylpiperidin-4-ol

• Inchi： 1S/C8H17NO/c1-2-5-9-6-3-8(10)4-7-9/h8,10H,2-7H2,1H3
• InChI Key： BUGNITMKWYOPCU-UHFFFAOYSA-N
• SMILES： OC1CCN(CCC)CC1

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 106-108 ºC (13 Torr)
• Flash Point: 83.8±14.5 ºC,
• Solubility: Soluble (169 g/l) (25 º C),
• PSA: 23.47
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Propylpiperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Propylpiperidin-4-ol

1-Propylpiperidin-4-ol (CAS No. 105409-83-4): A Comprehensive Overview

1-Propylpiperidin-4-ol (CAS No. 105409-83-4) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in pharmaceuticals, agrochemicals, and materials science. The long-chain alkyl substitution at the piperidine ring, specifically the propyl group, introduces interesting structural and functional characteristics that make this compound a subject of interest for researchers.

The chemical structure of 1-propylpiperidin-4-ol consists of a six-membered piperidine ring with a hydroxyl (-OH) group at the 4-position and a propyl (-CH₂CH₂CH₃) substituent at the 1-position. This arrangement imparts a balance between hydrophilicity and hydrophobicity, which is crucial for its potential applications in drug design. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and target specificity of bioactive molecules.

From a synthetic perspective, 1-propylpiperidin-4-ol can be synthesized through various routes, including nucleophilic substitution and ring-opening reactions. One notable approach involves the reaction of propionaldehyde with a suitable piperidine derivative under catalytic conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. The development of efficient synthetic protocols has been a focal point in organic chemistry, driven by the increasing demand for structurally complex molecules in drug discovery.

The pharmacological properties of 1-propylpiperidin-4-ol have been explored in several preclinical studies. Research indicates that this compound exhibits moderate to high activity against certain enzymes and receptors, making it a promising lead compound for drug development. For instance, studies have demonstrated its potential as an antidepressant and anxiolytic agent, with mechanisms involving modulation of serotonin and dopamine pathways. These findings align with the broader trend in neuroscience research focusing on novel targets for mental health disorders.

In addition to its pharmacological applications, 1-propylpiperidin-4-ol has shown potential in the field of agrochemistry. Recent experiments have highlighted its role as an effective plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or salinity. This dual functionality underscores the versatility of piperidine derivatives in addressing diverse challenges across different industries.

From an environmental standpoint, understanding the toxicological profile of 1-propylpiperidin-4-ol is critical for its safe use in commercial applications. Studies conducted on aquatic organisms have revealed that this compound exhibits low acute toxicity, suggesting its potential for eco-friendly formulations. However, further research is required to assess its long-term effects on ecosystems and human health.

The increasing interest in 1-propylpiperidin-4-ol has also led to advancements in analytical techniques for its characterization. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity with unprecedented accuracy. These advancements are part of a broader trend toward more precise and reliable analytical methods in chemical research.

Looking ahead, the future of 1-propylpiperidin-4-ol lies in leveraging its unique properties for innovative applications. Collaborative efforts between academia and industry are expected to drive further discoveries, particularly in areas such as personalized medicine and sustainable agriculture. As research continues to unfold, this compound is poised to play a significant role in shaping the next generation of chemical solutions.